Cas no 1850813-36-3 (2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl-)

• Product Name: 2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl-
• CAS No: 1850813-36-3
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 5285681
• Update Time: 2025-08-05

2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl-

• Inchi： 1S/C6H10ClN3/c1-10-8-5-6(9-10)3-2-4-7/h5H,2-4H2,1H3
• InChI Key： MAHCPRXHTSSQRX-UHFFFAOYSA-N
• SMILES： N1=CC(CCCCl)=NN1C

Additional information on 2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl-

Introduction to 2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl- (CAS No. 1850813-36-3)

The compound 2H-1,2,3-Triazole, 4-(3-chloropropyl)-2-methyl- (CAS No. 1850813-36-3) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the triazole class, a structural motif widely recognized for its broad spectrum of biological activities. The presence of a chloropropyl substituent and a methyl group at the 2-position of the triazole ring introduces unique electronic and steric properties that make this molecule a promising candidate for further investigation in drug discovery.

Triazoles are known for their ability to act as scaffolds in the design of bioactive molecules due to their stability and versatility in forming hydrogen bonds. The specific substitution pattern in 4-(3-chloropropyl)-2-methyl-2H-1,2,3-triazole enhances its potential as an intermediate in synthesizing novel therapeutic agents. The chloropropyl side chain provides a hydrophobic anchor that can interact favorably with lipid bilayers or hydrophobic pockets in biological targets, while the methyl group at the 2-position modulates electronic distribution and influences binding affinity.

In recent years, there has been growing interest in developing new triazole derivatives with enhanced pharmacological profiles. The compound under discussion has been studied for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases. Preliminary studies suggest that this molecule exhibits inhibitory activity against certain enzymes and receptors involved in pathogenic processes. The structural features of 4-(3-chloropropyl)-2-methyl-2H-1,2,3-triazole make it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy.

The synthesis of CAS No. 1850813-36-3 involves multi-step organic reactions that highlight the synthetic versatility of triazole compounds. Key synthetic strategies include nucleophilic substitution reactions to introduce the chloropropyl group and protection-deprotection steps to install the methyl substituent at the 2-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic methodologies are crucial for producing derivatives with tailored properties for drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutics. The triazole core is a well-established pharmacophore in several approved drugs, demonstrating its feasibility as a drug-like entity. The incorporation of the chloropropyl and methyl groups into the triazole framework has been shown to enhance binding interactions with biological targets, leading to improved pharmacokinetic properties. This has prompted researchers to explore its efficacy in preclinical models.

Recent research has focused on evaluating the biological activity of 4-(3-chloropropyl)-2-methyl-2H-1,2,3-triazole using both in vitro and in vivo assays. In vitro studies have revealed promising results regarding its inhibitory effects on enzymes such as COX-2 and certain kinases associated with inflammation and cancer progression. Additionally, cell-based assays have demonstrated its ability to modulate signaling pathways relevant to immune responses. These findings support further investigation into its therapeutic potential.

The compound's chemical stability under various conditions is another critical factor that contributes to its suitability as a pharmaceutical intermediate. Triazole derivatives are known for their robustness against hydrolysis and oxidation, which ensures prolonged shelf life and consistent bioavailability upon administration. This stability is particularly important for oral formulations where degradation could compromise therapeutic efficacy.

In conclusion, CAS No. 1850813-36-3, or 4-(3-chloropropyl)-2-methyl-2H-1,2,3-triazole, represents a significant advancement in medicinal chemistry with broad implications for drug discovery. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development into novel therapeutic agents. Continued research into this compound will likely yield insights into new treatment strategies for various diseases.